Cas no 36675-91-9 (1-pentofuranosyldihydropyrimidine-2,4,5(3H)-trione)
36675-91-9 structure
Product Name:1-pentofuranosyldihydropyrimidine-2,4,5(3H)-trione
CAS No:36675-91-9
MF:C9H12N2O7
MW:260.200782775879
CID:2631211
PubChem ID:252131
Update Time:2025-04-21
1-pentofuranosyldihydropyrimidine-2,4,5(3H)-trione Chemical and Physical Properties
Names and Identifiers
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- 1-pentofuranosyldihydropyrimidine-2,4,5(3H)-trione
- 36675-91-9
- 4-Hydroxy-1-pentofuranosyl-1,6-dihydropyrimidine-2,5-dione
- NSC-73376
- DTXSID00957924
-
- Inchi: 1S/C9H12N2O7/c12-2-4-5(14)6(15)8(18-4)11-1-3(13)7(16)10-9(11)17/h4-6,8,12,14-15H,1-2H2,(H,10,16,17)
- InChI Key: MOSMSZLADBRURI-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C(NC(C(C1)=O)=O)=O)O)O
Computed Properties
- Exact Mass: 260.06445073Da
- Monoisotopic Mass: 260.06445073Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 136Ų
1-pentofuranosyldihydropyrimidine-2,4,5(3H)-trione Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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